Cas no 103965-76-0 (2-Pyrazinamine,3-methyl-, 4-oxide)

2-Pyrazinamine,3-methyl-, 4-oxide structure
103965-76-0 structure
Product Name:2-Pyrazinamine,3-methyl-, 4-oxide
CAS No:103965-76-0
MF:C5H7N3O
MW:125.128580331802
CID:125952
PubChem ID:13530135
Update Time:2025-04-18

2-Pyrazinamine,3-methyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinamine,3-methyl-, 4-oxide
    • Pyrazinamine, 3-methyl-, 4-oxide (9CI)
    • 3-Methyl-2-pyrazinamine 4-oxide
    • 103965-76-0
    • 3-methyl-4-oxidopyrazin-4-ium-2-amine
    • Inchi: 1S/C5H7N3O/c1-4-5(6)7-2-3-8(4)9/h2-3H,1H3,(H2,6,7)
    • InChI Key: WEYZXOYQTDSWLG-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CN=C(C=1C)N

Computed Properties

  • Exact Mass: 125.05901
  • Monoisotopic Mass: 125.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 65.85
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